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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Red 26 (also

known as Ponceau R, C.I. 16150) in aqueous and organic solvent systems. The information

presented herein is intended to support research, development, and quality control activities

where this azo dye is utilized.

Core Physical and Chemical Properties
Acid Red 26 is a synthetic red azo dye, commonly used as a histological stain.[1] It presents

as a dark red crystalline powder.[2][3] Its chemical structure, characterized by the presence of

two sulfonate groups, dictates its solubility profile, rendering it an anionic dye.

Property Value

Molecular Formula C₁₈H₁₄N₂Na₂O₇S₂

Molecular Weight 480.42 g/mol [4][5]

CAS Number 3761-53-3

Appearance Dark red crystals or red powder

Aqueous and Organic Solvent Solubility
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The solubility of Acid Red 26 is a critical parameter for its application in various scientific

disciplines. The presence of two hydrophilic sulfonate groups significantly influences its

behavior in polar and non-polar solvents.

Quantitative Solubility Data
The following table summarizes the known quantitative solubility of Acid Red 26 in water.

Solvent Temperature Solubility

Water 20 °C (68 °F) 1 - 10 mg/mL

PBS (pH 7.2) Not Specified 0.1 - 1 mg/mL (Slightly soluble)

Qualitative Solubility in Organic Solvents
The solubility of Acid Red 26 in organic solvents is generally limited, particularly in non-polar

media.

Solvent Solubility Description

Ethanol Hardly soluble / Very slightly soluble

Acetone Hardly soluble / Very slightly soluble

Ether Very slightly soluble

Dimethyl Sulfoxide (DMSO) Slightly soluble

Benzene Insoluble

Oils Insoluble

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure. The following

protocols are based on established international guidelines and common laboratory practices

for azo dyes.
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Water Solubility Determination (Adapted from OECD
Guideline 105)
The OECD Guideline for the Testing of Chemicals, Test No. 105, provides two primary methods

for determining water solubility: the Flask Method and the Column Elution Method. Given the

solubility range of Acid Red 26, the Flask Method is the more appropriate choice.

Principle: A supersaturated solution of Acid Red 26 in water is prepared and allowed to

equilibrate. The concentration of the dye in the saturated aqueous phase is then determined by

a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker

Volumetric flasks

Centrifuge

Analytical balance

UV-Vis Spectrophotometer

Procedure:

Preliminary Test: To estimate the approximate solubility, a small amount of Acid Red 26 is

added to a known volume of water at 20 °C and shaken. This helps in determining the

appropriate amount of substance to be used for the main test and the time required to reach

equilibrium.

Equilibration: An excess amount of Acid Red 26 is added to a known volume of deionized

water in a flask. The flask is then agitated in a constant temperature bath at 20 ± 0.5 °C. The

time to reach equilibrium should be determined, but a minimum of 24 hours is

recommended.

Phase Separation: After equilibration, the mixture is centrifuged to separate the undissolved

solid from the saturated solution.
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Concentration Analysis: A sample of the clear supernatant is carefully removed and its

concentration is determined. For a colored substance like Acid Red 26, UV-Vis

spectrophotometry is a suitable analytical method. A calibration curve should be prepared

using standard solutions of known concentrations.

Replicate Measurements: The experiment should be performed in at least triplicate to ensure

the reliability of the results.

Solubility Determination in Organic Solvents
A similar flask method can be employed to determine the solubility of Acid Red 26 in organic

solvents.

Procedure:

An excess amount of Acid Red 26 is added to the organic solvent of interest in a sealed

container to prevent solvent evaporation.

The mixture is agitated at a constant temperature until equilibrium is reached.

The undissolved solid is separated by centrifugation or filtration.

The concentration of Acid Red 26 in the supernatant is determined using a suitable

analytical method, such as UV-Vis spectrophotometry, after appropriate dilution if necessary.

Protocol for Dissolving Poorly Water-Soluble Azo Dyes
For applications requiring the use of Acid Red 26 in aqueous buffers where its solubility is

limited, a co-solvent method can be employed.

Principle: A concentrated stock solution is first prepared in a water-miscible organic solvent in

which the dye is more soluble. This stock solution is then added dropwise to the aqueous

buffer.

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of Acid Red 26 in a

suitable organic solvent, such as Dimethyl Sulfoxide (DMSO).
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Dissolution: Ensure the dye is completely dissolved in the organic solvent. Gentle warming

or vortexing may be applied if necessary, taking care not to degrade the compound.

Addition to Aqueous Buffer: While stirring the target aqueous buffer, add the concentrated

stock solution dropwise. This gradual addition helps to prevent precipitation of the dye.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of Acid Red
26 using the flask method.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess Acid Red 26

Add to known volume of solvent

Agitate at constant temperature (e.g., 20°C)

Centrifuge to separate solid

Extract clear supernatant

Measure concentration (e.g., UV-Vis)

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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